![molecular formula C12H9NO3S B1451794 5-benzoyl-2-methyl-4-Thiazolecarboxylic acid CAS No. 32002-71-4](/img/structure/B1451794.png)
5-benzoyl-2-methyl-4-Thiazolecarboxylic acid
Overview
Description
5-Benzoyl-2-methyl-4-Thiazolecarboxylic acid is a chemical compound used in scientific research. It has a molecular formula of C12H9NO3S and a molecular weight of 247.27 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoyl group attached to the 5th carbon of a thiazole ring, which also has a carboxylic acid group at the 4th position and a methyl group at the 2nd position .Scientific Research Applications
5-benzoyl-2-methyl-4-Thiazolecarboxylic acid has a wide range of potential applications in scientific research. It has been studied for its potential use in drug delivery systems, as it is able to target specific areas of the body and deliver drugs in a controlled manner. It has also been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. In addition, it has been studied for its potential use in the development of new materials, such as polymers and nanomaterials.
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been shown to inhibit the formation of certain radicals, indicating potential antioxidant activity .
Biochemical Pathways
Thiazole derivatives have been shown to activate or inhibit various biochemical pathways and enzymes, and stimulate or block receptors in biological systems .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-benzoyl-2-methyl-4-Thiazolecarboxylic acid in lab experiments is that it is relatively easy to synthesize. Additionally, it is a relatively stable compound, which makes it ideal for use in lab experiments. However, there are some limitations to using this compound in lab experiments. For example, it is not suitable for use in high-temperature experiments, as it may decompose at high temperatures. Additionally, it is not suitable for use in experiments involving strong acids or bases, as it may react with them.
Future Directions
There are a number of potential future directions for the use of 5-benzoyl-2-methyl-4-Thiazolecarboxylic acid. For example, it could be used in the development of new materials, such as polymers and nanomaterials. Additionally, it could be used in the development of new drugs, as it has been found to have potential in the treatment of various diseases. It could also be used in the development of new drug delivery systems, as it is able to target specific areas of the body and deliver drugs in a controlled manner. Finally, it could be used in the development of new treatments for neurological disorders, such as Parkinson’s disease.
Safety and Hazards
properties
IUPAC Name |
5-benzoyl-2-methyl-1,3-thiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO3S/c1-7-13-9(12(15)16)11(17-7)10(14)8-5-3-2-4-6-8/h2-6H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBDDMVVRMQQXMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(S1)C(=O)C2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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